4-Amino-3-(2-fluorophenyl)butanoic acid
Description
4-Amino-3-(2-fluorophenyl)butanoic acid is a fluorinated derivative of the amino acid butanoic acid, featuring a fluorine atom at the 2-position of the phenyl ring. Its molecular formula is C₁₀H₁₂FNO₂, with a molecular weight of 197.21 g/mol . The stereochemistry of the molecule (R or S configuration) significantly influences its biological activity and physicochemical properties, as seen in related compounds such as baclofen (4-Amino-3-(4-chlorophenyl)butanoic acid) .
Properties
Molecular Formula |
C10H12FNO2 |
|---|---|
Molecular Weight |
197.21 g/mol |
IUPAC Name |
4-amino-3-(2-fluorophenyl)butanoic acid |
InChI |
InChI=1S/C10H12FNO2/c11-9-4-2-1-3-8(9)7(6-12)5-10(13)14/h1-4,7H,5-6,12H2,(H,13,14) |
InChI Key |
ZPEBKAZMSQXGJJ-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C(=C1)C(CC(=O)O)CN)F |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-Amino-3-(2-fluorophenyl)butanoic acid can be achieved through several methods. One common approach involves the reaction of 2-fluorobenzyl cyanide with ethyl acetoacetate in the presence of a base, followed by hydrogenation and hydrolysis to yield the desired product . Another method includes the use of Suzuki-Miyaura coupling reactions, which involve the cross-coupling of boronic acids with halides under palladium catalysis .
Industrial Production Methods
Industrial production of 4-Amino-3-(2-fluorophenyl)butanoic acid typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as solvent extraction, crystallization, and purification through chromatography to obtain the final product.
Chemical Reactions Analysis
Types of Reactions
4-Amino-3-(2-fluorophenyl)butanoic acid undergoes various chemical reactions, including:
Oxidation: The amino group can be oxidized to form corresponding nitro or imine derivatives.
Reduction: The compound can be reduced to form amines or other reduced derivatives.
Substitution: The fluorophenyl group can undergo electrophilic aromatic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.
Substitution: Reagents like halogens (Cl2, Br2) and nitrating agents (HNO3) are used under acidic conditions.
Major Products
The major products formed from these reactions include nitro derivatives, amines, and substituted fluorophenyl compounds, depending on the specific reaction conditions and reagents used .
Scientific Research Applications
4-Amino-3-(2-fluorophenyl)butanoic acid has several scientific research applications:
Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.
Biology: The compound is studied for its potential biological activities, including enzyme inhibition and receptor binding.
Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate for the development of new drugs.
Industry: It is used in the synthesis of various industrial chemicals and materials.
Mechanism of Action
The mechanism of action of 4-Amino-3-(2-fluorophenyl)butanoic acid involves its interaction with specific molecular targets, such as enzymes and receptors. The amino group can form hydrogen bonds with active sites, while the fluorophenyl group can engage in hydrophobic interactions. These interactions can modulate the activity of the target molecules, leading to various biological effects .
Comparison with Similar Compounds
Table 1: Substituent Position Comparison
*Inferred from structural analogs like baclofen .
Halogen Substitution: Fluorine vs. Chlorine
Replacing fluorine with chlorine alters lipophilicity and electronic effects:
- Baclofen (4-Chloro derivative) : A well-characterized GABAB agonist (CAS 1134-47-0) with ~95% enantiomeric excess in its active R-form . Its solubility is pH-dependent and lower in neutral conditions compared to fluorinated analogs .
- 4-Amino-3-(2-fluorophenyl)butanoic acid: Fluorine’s smaller size and electronegativity may reduce off-target interactions compared to bulkier chlorine .
Table 2: Halogen Comparison
Stereochemical Influence
Enantiomeric purity dictates pharmacological activity:
- (S)-4-Amino-3-(2-fluorophenyl)butanoic acid hydrochloride: Used in peptide synthesis (e.g., 98% purity, CAS 270596-49-1) .
- (R)-4-Amino-3-(4-fluorophenyl)butanoic acid: Demonstrates higher enantiomeric excess (>95%) in crystallized forms, enhancing stability .
Table 3: Stereochemical Comparison
| Enantiomer | Application | Purity/Form |
|---|---|---|
| (S)-2-Fluorophenyl | Peptide building block | 98% (HCl salt) |
| (R)-4-Fluorophenyl | Receptor studies | >95% crystalline |
Solubility and Stability
- 4-Amino-3-(2-fluorophenyl)butanoic acid: Hydrochloride salts improve water solubility (e.g., 1 mCi/mL in ethanol solutions) .
- Baclofen : Requires pH adjustment for solubility, with crystalline forms achieving >99% purity .
- Unsubstituted butanoic acid: Highly volatile, as observed in atmospheric oxidation studies .
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